Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate
Overview
Description
Synthesis Analysis
Benzofuran derivatives, such as “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate”, can be synthesized through various methods. One common strategy involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . There are also methods involving the cyclization of aryl acetylenes using transition-metal catalysis .Molecular Structure Analysis
The molecular structure of “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” can be analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry .Chemical Reactions Analysis
Benzofuran compounds, including “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate”, have been found to exhibit a wide range of biological and pharmacological applications . They have been used in the treatment of various diseases such as cancer or psoriasis . The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .Scientific Research Applications
Natural Product Synthesis
Benzofuran derivatives, including “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate”, are often used in the total synthesis of natural products . These compounds are key intermediates in the synthesis of complex natural products that contain benzofuran rings .
Biological Activities
Benzofuran compounds have been found to exhibit a variety of biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This makes “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” a potential candidate for drug development .
Anticancer Research
Some substituted benzofurans have shown significant cell growth inhibitory effects on different types of cancer cells . Therefore, “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” could potentially be used in anticancer research .
Organic Synthesis
“Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” can serve as an important raw material and intermediate in organic synthesis . It can be used in the preparation of other complex organic compounds .
Pharmaceuticals
Given its potential biological activities, “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” could be used in the development of new pharmaceuticals . Its use in drug design and discovery is a promising area of research .
Agrochemicals
“Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” could also be used in the synthesis of agrochemicals . These chemicals are used in agriculture to protect crops and improve crop yields .
Dyes
Benzofuran derivatives can be used in the synthesis of dyes . Therefore, “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” could potentially be used in the production of new dyes .
Chemical Research
Finally, “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate” is a valuable compound for chemical research. It can be used to study new reactions, develop new synthetic methods, and explore the properties of benzofuran derivatives .
Future Directions
Benzofuran derivatives, including “Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate”, have shown promise in various fields of drug invention and development due to their wide range of biological and pharmacological applications . Future research may focus on further exploring the therapeutic potential of these compounds, developing new synthetic methods, and investigating their mechanisms of action .
properties
IUPAC Name |
methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO3/c1-6-5-8-9(12)4-3-7(10(8)15-6)11(13)14-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCHSBBNPCUFNLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC(=C2O1)C(=O)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-2-methyl-1-benzofuran-7-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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